Cas no 1803605-11-9 (5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride)

5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride is a heterocyclic compound featuring a piperidine-substituted oxazole core with a carboxylic acid functionality. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and drug discovery. The oxazole scaffold is known for its bioisosteric properties, often contributing to improved pharmacokinetic profiles in bioactive molecules. The piperidinylmethyl substitution offers potential for further derivatization, expanding its utility as a versatile intermediate. This compound is particularly valuable in the development of pharmacophores targeting central nervous system (CNS) disorders or antimicrobial agents due to its structural motifs. High purity and well-defined characterization ensure reliability in research and industrial settings.
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride structure
1803605-11-9 structure
Product Name:5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
CAS No:1803605-11-9
MF:
MW:
MDL:MFCD28954287
CID:4617702
PubChem ID:119031854
Update Time:2025-06-08

5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride
    • 5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
    • MDL: MFCD28954287

5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B450833-10mg
5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride
1803605-11-9
10mg
$ 70.00 2022-06-07
TRC
B450833-50mg
5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride
1803605-11-9
50mg
$ 230.00 2022-06-07
TRC
B450833-100mg
5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic Acid Hydrochloride
1803605-11-9
100mg
$ 340.00 2022-06-07
Chemenu
CM474129-100mg
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
1803605-11-9 95%+
100mg
$362 2023-03-26
Chemenu
CM474129-250mg
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
1803605-11-9 95%+
250mg
$504 2023-03-26
Chemenu
CM474129-500mg
5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride
1803605-11-9 95%+
500mg
$778 2023-03-26
Enamine
EN300-219769-0.05g
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride
1803605-11-9 95%
0.05g
$212.0 2023-09-16
Enamine
EN300-219769-0.1g
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride
1803605-11-9 95%
0.1g
$317.0 2023-09-16
Enamine
EN300-219769-0.25g
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride
1803605-11-9 95%
0.25g
$452.0 2023-09-16
Enamine
EN300-219769-0.5g
5-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid hydrochloride
1803605-11-9 95%
0.5g
$713.0 2023-09-16

5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride Related Literature

Additional information on 5-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride

Introduction to 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride (CAS No. 1803605-11-9)

5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride (CAS No. 1803605-11-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride is notable for its combination of a piperidine ring and an oxazole moiety. The piperidine ring is a six-membered cyclic amine that is widely used in the design of pharmaceuticals due to its ability to modulate biological activities. The oxazole ring, on the other hand, is a five-membered heterocyclic compound with one oxygen and one nitrogen atom, which contributes to the compound's stability and reactivity.

The synthesis of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride typically involves several steps. One common approach is the reaction of an appropriate oxazole derivative with a piperidine-containing reagent. For instance, the carboxylic acid group can be activated using a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), followed by the addition of piperidine to form the desired product. The final step often involves the conversion of the free base to the hydrochloride salt to enhance solubility and stability.

In terms of biological activity, 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride has been studied for its potential as a modulator of various biological targets. Recent research has focused on its interactions with enzymes and receptors involved in neurological disorders and cancer. For example, studies have shown that this compound can inhibit specific kinases involved in cell proliferation and survival pathways, making it a potential candidate for cancer therapy.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride. The researchers found that this compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be developed into a novel anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride has also been explored for its use as a tool compound in biochemical assays. Its unique structure makes it suitable for probing specific protein-protein interactions and signaling pathways. This application is particularly valuable in drug discovery and development processes where understanding molecular mechanisms is crucial.

The safety profile of 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride has been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 5-(Piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid hydrochloride (CAS No. 1803605-11-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in the field.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd